Cas no 13625-33-7 (Benzamide, 2-[(3-chlorophenyl)amino]-)

• Product Name: Benzamide, 2-[(3-chlorophenyl)amino]-
• CAS No: 13625-33-7
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 119798
• PubChem ID: 901931
• Update Time: 2025-10-30

Benzamide, 2-[(3-chlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-[(3-chlorophenyl)amino]-
• 2-((3-CHLOROPHENYL)AMINO)BENZAMIDE
• 2-(3-chloroanilino)benzamide
• o-(m-Chloroanilino)benzamide
• 2-(3-CHLORO-PHENYLAMINO)-BENZAMIDE
• AMY10522
• AKOS015919664
• KSC-321-010
• AC-20764
• 13625-33-7
• A846686
• DTXSID90358542
• KUC112563N
• AJ-333/13050079
• 2-[(3-chlorophenyl)amino]benzamide
• Benzamide, 2-[(3-chlorophenyl)amino]-;o-(m-Chloroanilino)benzamide
• 2-(3-chlorophenylamino)benzamide
• L10063
• Oprea1_369550
• BMOKTGIGLSDTMZ-UHFFFAOYSA-N
• CS-0337600
• FT-0705337
• SCHEMBL11009842
• DB-032324

• MDL： MFCD01928176
• Inchi： 1S/C13H11ClN2O/c14-9-4-3-5-10(8-9)16-12-7-2-1-6-11(12)13(15)17/h1-8,16H,(H2,15,17)
• InChI Key： BMOKTGIGLSDTMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 246.05600
• Monoisotopic Mass: 246.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.325
• Melting Point: 140-141 ºC
• PSA: 55.12000
• LogP: 3.95580

Additional information on Benzamide, 2-[(3-chlorophenyl)amino]-

Benzamide, 2-[(3-chlorophenyl)amino]- (CAS No. 13625-33-7): A Comprehensive Overview in Modern Chemical Biology

The compound Benzamide, 2-[(3-chlorophenyl)amino]-, identified by the CAS number 13625-33-7, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This amide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chlorophenyl group and an amino-substituted benzamide core suggests a rich chemical space for biological activity, making it a subject of intense interest among researchers.

In recent years, the study of amide-based compounds has seen substantial advancements, particularly in their role as pharmacological agents. The structural motif of Benzamide, 2-[(3-chlorophenyl)amino]- is particularly intriguing because it combines the versatility of benzamide with the electron-withdrawing effect of the chlorophenyl ring. This combination can modulate the reactivity and binding affinity of the molecule, making it a promising candidate for various therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The benzamide core is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting neurological disorders, inflammation, and infectious diseases. The introduction of a chlorophenyl group at the 3-position enhances the molecule's interaction with biological targets, potentially leading to improved efficacy and selectivity.

Recent studies have highlighted the importance of chlorinated aromatic compounds in drug discovery. These compounds often exhibit enhanced metabolic stability and better cell membrane permeability, which are critical factors for drug development. The Benzamide, 2-[(3-chlorophenyl)amino]- structure aligns well with these criteria, suggesting its utility in designing novel therapeutic agents.

The biological activity of this compound has been explored in several contexts. For instance, research indicates that amide derivatives can interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions. The chlorophenyl group may further enhance these interactions by influencing the electronic distribution around the benzamide core. This has led to investigations into its potential as an inhibitor or modulator of various biological pathways.

In particular, studies have focused on its interaction with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability of Benzamide, 2-[(3-chlorophenyl)amino]- to modulate these enzymes could lead to the development of new drugs that target specific disease mechanisms. Additionally, its potential role in inhibiting inflammatory pathways has been examined, making it a candidate for therapeutic applications in conditions like rheumatoid arthritis.

The synthesis of Benzamide, 2-[(3-chlorophenyl)amino]- involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of 3-chloroaniline, which is then coupled with benzoyl chloride to form the benzamide derivative. Further functionalization introduces the amino group at the appropriate position on the benzamide core. These synthetic routes underscore the importance of precision and control in chemical synthesis to achieve high yields and purity.

The pharmacokinetic properties of this compound are also subjects of interest. Researchers are evaluating its solubility, stability, and absorption characteristics to determine its suitability for different delivery systems. For example, modifications to improve oral bioavailability or targeted delivery could enhance its therapeutic potential significantly.

One notable area where this compound shows promise is in oncology research. Amide derivatives have been identified as key components in several anticancer drugs due to their ability to interfere with critical cellular processes such as DNA replication and cell signaling. The structural features of Benzamide, 2-[(3-chlorophenyl)amino]- make it a candidate for developing novel chemotherapeutic agents that can selectively target cancer cells while minimizing side effects.

The development of new antibiotics is another area where this compound could play a significant role. Antibiotic resistance remains a major global health challenge, necessitating the discovery of new antimicrobial agents. The unique structure of Benzamide, 2-[(3-chlorophenyl)amino]- provides a foundation for designing molecules that can disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways.

In conclusion, Benzamide, 2-[(3-chlorophenyl)amino]- (CAS No. 13625-33-7) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of drug discovery efforts.